Cas no 381691-22-1 (Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)-)

Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)- Properties

Names and Identifiers

• Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)-
• 28-Hydroxy-3-oxoolean-12-en-29-o
• 28-Hydroxy-3-oxoolean-12-en-29-oic acid
• FS-9309
• 381691-22-1
• B0005-458303
• 4a-(hydroxymethyl)-2,6a,6b,9,9,12a-hexamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
• [ "" ]
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• InChIKey： HVLPFRAXQYBRJO-XVGWCWNZSA-N
• Inchi： InChI=1S/C30H46O4/c1-25(2)21-9-12-29(6)22(27(21,4)11-10-23(25)32)8-7-19-20-17-26(3,24(33)34)13-15-30(20,18-31)16-14-28(19,29)5/h7,20-22,31H,8-18H2,1-6H3,(H,33,34)/t20-,21?,22-,26?,27+,28-,29-,30-/m1/s1
• SMILES： CC1(C2CCC3(C(C2(CCC1=O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)CO)C)C)C

Computed Properties

• Exact Mass: 470.33960994g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 470.33960994g/mol
• Heavy Atom Count: 34
• Complexity: 950
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Boiling Point: 582.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 320.0±26.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3